Cas no 20566-80-7 (3-nitro-5-(trifluoromethyl)benzonitrile)

• Product Name: 3-nitro-5-(trifluoromethyl)benzonitrile
• CAS No: 20566-80-7
• Molecular Formula: C₈H₃F₃N₂O₂
• Molecular Weight: 216.1168
• MDL: MFCD03412207
• CID: 88190
• PubChem ID: 10727433

3-nitro-5-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 3-Cyano-5-nitrobenzotrifluoride
• 3-Nitro-5-(trifluoromethyl)benzonitrile
• 3-nitro-5-trifluoromethylbenzonitrile
• Benzonitrile, 3-nitro-5-(trifluoromethyl)-
• PubChem4857
• FSQINZQIPFZWKX-UHFFFAOYSA-N
• SBB064361
• CL8197
• PC9255
• CM13142
• AM61837
• AS01747
• SY030511
• ST2417676
• AB0
• CS-0157686
• AKOS005063727
• SCHEMBL2480998
• DTXSID10444032
• AC-4130
• DS-0846
• MFCD03412207
• A4470
• 20566-80-7
• FT-0651196

• MDL： MFCD03412207
• InChIKey： FSQINZQIPFZWKX-UHFFFAOYSA-N
• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-1-5(4-12)2-7(3-6)13(14)15/h1-3H
• SMILES： FC(C1C([H])=C(C#N)C([H])=C(C=1[H])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 216.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 216.01466183g/mol
• Heavy Atom Count: 15
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 3.00848
• PSA: 69.61000
• Refractive Index: 1.499
• Boiling Point: 241.8℃ at 760 mmHg
• Flash Point: 100.047 °C
• Density: 1.498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons